Cas no 870837-27-7 (3-Ethoxy-4-fluorobenzaldehyde)

• Product Name: 3-Ethoxy-4-fluorobenzaldehyde
• CAS No: 870837-27-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD12022599
• CID: 839636
• PubChem ID: 42614294
• Update Time: 2024-12-09

3-Ethoxy-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-fluorobenzaldehyde
• 3‐ETHOXY‐4‐FLUOROBENZALDEHYDE
• Benzaldehyde, 3-ethoxy-4-fluoro-
• 3-Ethoxy-4-fluoro-benzaldehyde
• 3-Ethoxy-4-fluorobenzaldehyde (ACI)
• 870837-27-7
• VJB83727
• CS-0151495
• BS-17689
• HZNOPWKQZZXRIF-UHFFFAOYSA-N
• D82303
• SCHEMBL1121313
• DTXSID60655090
• DB-094248
• MFCD12022599
• AKOS005264019

• MDL： MFCD12022599
• Inchi： 1S/C9H9FO2/c1-2-12-9-5-7(6-11)3-4-8(9)10/h3-6H,2H2,1H3
• InChI Key： HZNOPWKQZZXRIF-UHFFFAOYSA-N
• SMILES： O=CC1C=C(OCC)C(F)=CC=1

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.03690